Cas no 2458-53-9 ((22E)-24-methylcholesta-5,22-dien-3beta-yl acetate)

• Product Name: (22E)-24-methylcholesta-5,22-dien-3beta-yl acetate
• CAS No: 2458-53-9
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 2003752
• PubChem ID: 13889457
• Update Time: 2025-04-21

(22E)-24-methylcholesta-5,22-dien-3beta-yl acetate Chemical and Physical Properties

Names and Identifiers

• (22E)-24-methylcholesta-5,22-dien-3beta-yl acetate
• (22E,24R)-3beta-brassicasteryl acetate
• 22-dehydrocampesterol acetate
• 24-methylcholesta-5,22-dien-3beta-yl acetate
• 24alpha-methyl-22-dehydrocholesterol acetate
• 24beta-methyl-22-dehydrocholesterol acetate
• 3beta-Acetoxy-ergosta-5,22t-dien
• 3beta-acetoxy-ergosta-5,22t-diene
• brassicasterol acetate
• brassicasteryl acetate
• Crinosterol acetate
• (22E,24R)-24-Methylcholesta-5,22-dien-3β-ol acetate
• (22E,24R)-3β-brassicasteryl acetate
• Acetic acid (22E)-ergosta-5,22-dien-3beta-yl ester
• Ergosta-5,22-dien-3-ol, acetate, (3beta,22E)-
• [(3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• DTXSID101016435
• 2458-53-9
• Ergosta-5,22-dien-3-ol, acetate, (3.beta.,22E)-
• ((3S,8S,9S,10R,13R,14S,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) acetate
• DTXCID801474620
• Ergosta-5,22-dien-3-ol, acetate, (3I(2),22E)-

• Inchi： 1S/C30H48O2/c1-19(2)20(3)8-9-21(4)26-12-13-27-25-11-10-23-18-24(32-22(5)31)14-16-29(23,6)28(25)15-17-30(26,27)7/h8-10,19-21,24-28H,11-18H2,1-7H3/b9-8+/t20-,21+,24-,25-,26+,27-,28-,29-,30+/m0/s1
• InChI Key： YAXRKAKOIWXVHL-VPSXCIANSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 440.365430770g/mol
• Monoisotopic Mass: 440.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 26.3Ų

(22E)-24-methylcholesta-5,22-dien-3beta-yl acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters